Cas no 1269483-57-9 ((R)-Ethyl morpholine-3-carboxylate hydrochloride)

• Product Name: (R)-Ethyl morpholine-3-carboxylate hydrochloride
• CAS No: 1269483-57-9
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD12755499
• CID: 2083398
• PubChem ID: 46839507
• Update Time: 2025-05-19

(R)-Ethyl morpholine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl morpholine-3-carboxylate hydrochloride
• AKOS015845211
• (R)-ethyl morpholine-3-carboxylate HCl
• DB-210846
• CS-0129601
• (R)-Ethylmorpholine-3-carboxylatehydrochloride
• 1269483-57-9
• ethyl (R)-morpholine-3-carboxylate hydrochloride

• MDL： MFCD12755499
• Inchi： 1S/C7H13NO3.ClH/c1-2-11-7(9)6-5-10-4-3-8-6;/h6,8H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： RERWECVXIGGYMH-FYZOBXCZSA-N
• SMILES： Cl.O1CCN[C@@H](C(=O)OCC)C1

Computed Properties

• Exact Mass: 195.0662210Da
• Monoisotopic Mass: 195.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-Ethyl morpholine-3-carboxylate hydrochloride

Introduction to (R)-Ethyl morpholine-3-carboxylate hydrochloride (CAS No. 1269483-57-9)

Ethical considerations and scientific integrity are paramount in the field of pharmaceutical research, and the compound (R)-Ethyl morpholine-3-carboxylate hydrochloride, with the CAS number 1269483-57-9, exemplifies the meticulous approach required for developing innovative therapeutic agents. This compound, a derivative of morpholine, has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development.

The structural uniqueness of (R)-Ethyl morpholine-3-carboxylate hydrochloride lies in its chiral center, which imparts specific stereochemical properties essential for biological activity. The (R) configuration is particularly crucial, as it determines the compound's interaction with biological targets, influencing its efficacy and selectivity. This stereochemical specificity is a cornerstone of modern drug design, where enantiomeric purity is often a deciding factor in a drug's success.

In recent years, there has been a surge in research focused on chiral auxiliaries and catalysts that enhance the synthesis of enantiomerically pure compounds. The development of efficient methods for producing (R)-Ethyl morpholine-3-carboxylate hydrochloride has been a focal point for synthetic chemists. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have enabled the scalable production of this compound, making it more accessible for further pharmaceutical applications.

The pharmacological profile of (R)-Ethyl morpholine-3-carboxylate hydrochloride has been extensively studied in various preclinical models. Its potential as an intermediate in the synthesis of more complex molecules has been highlighted in multiple research publications. For instance, studies have demonstrated its utility in the preparation of protease inhibitors, which are critical in treating a range of diseases, including cancer and infectious disorders.

One of the most compelling aspects of this compound is its role in modulating biological pathways. Research indicates that derivatives of morpholine, including (R)-Ethyl morpholine-3-carboxylate hydrochloride, can interact with specific enzymes and receptors, thereby influencing cellular processes. These interactions have been explored in the context of neurodegenerative diseases, where modulating certain neurotransmitter systems could lead to novel therapeutic strategies.

The synthesis and characterization of (R)-Ethyl morpholine-3-carboxylate hydrochloride have also contributed to advancements in analytical chemistry. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure high purity and confirm structural integrity. These methodologies are not only crucial for quality control but also provide valuable insights into the compound's behavior under different conditions.

In conclusion, the compound (R)-Ethyl morpholine-3-carboxylate hydrochloride (CAS No. 1269483-57-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it a valuable building block for developing new drugs. As research continues to uncover its potential applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.